BENGHE Foundational & Exploratory

Check Availability & Pricing

Lariciresinol Acetate: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lariciresinol Acetate

Cat. No.: B15594601

Disclaimer: Scientific literature extensively covers the biological activities and mechanisms of
lariciresinol. However, specific research on its derivative, lariciresinol acetate, is limited. This
guide primarily summarizes the data available for lariciresinol, which, due to its structural
similarity, is considered a relevant proxy for understanding the potential properties of
lariciresinol acetate. The addition of an acetate group may influence the pharmacokinetic and
pharmacodynamic properties of the molecule, and further research is warranted to elucidate
the specific characteristics of lariciresinol acetate.

Introduction

Lariciresinol is a naturally occurring lignan found in various plants, belonging to the
phenylpropanoid class of compounds. Lignans are recognized for their diverse
pharmacological activities, and lariciresinol has demonstrated significant potential as an
antioxidant, anti-inflammatory, anticancer, and antidiabetic agent.[1][2] Lariciresinol acetate is
a derivative of lariciresinol, and while direct studies are scarce, its biological activities are
anticipated to be similar to the parent compound.[3] This technical guide provides an in-depth
overview of the chemical properties, biological activities, and underlying mechanisms of action
of lariciresinol, serving as a foundational resource for research on lariciresinol acetate.

Chemical Properties
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Property Value Reference

[(2S,3R,4R)-2-(4-hydroxy-3-
methoxyphenyl)-4-[(4-hydroxy-

IUPAC Name 3- N/A
methoxyphenyl)methylloxolan-

3-yllmethyl acetate

Molecular Formula C22H2607 N/A
Molecular Weight 402.44 g/mol N/A
Parent Compound Lariciresinol [3]

Biological Activities and Quantitative Data

The biological activities of lariciresinol have been investigated in various in vitro and in vivo
models. The following tables summarize the key quantitative data.

Anti \ctivi

Exposure Time

Cell Line Cancer Type IC50 (uM) (h) Reference
SKBr3 Breast Cancer 500 48 [2][4]
HepG2 Liver Cancer Not specified 24-72 [1]

Note: In healthy fibroblast and HEK-293 cell lines, the IC50 was >500 uM, suggesting a degree
of selectivity for cancer cells.[2]

idiabeti .

Assay Target IC50 (pM) Ki (M) Reference

o-glucosidase )
o a-glucosidase 6.97 £ 0.37 0.046 [5][6]
inhibition

Antifungal Activity
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Fungal Strain MIC (pg/mL) Reference

Candida albicans 25 [1]

Trichosporon beigelii 12.5 [1]

Malassezia furfur 25 [1]
Antioxidant Activity

Lariciresinol has demonstrated broad-spectrum antioxidant properties in various assays,
including DPPH, ABTS, SOD, and OH-radical scavenging assays, as well as FRAP, CUPRAC,
and ORAC assays.[7]

Signaling Pathways

Lariciresinol has been shown to modulate several key signaling pathways implicated in various

disease processes.

NF-kB Signaling Pathway

Lariciresinol is suggested to exert its anti-inflammatory effects by inhibiting the NF-kB signaling
pathway. This pathway is a critical regulator of inflammatory responses.

Inflammatory Stimuli

_________ 1 . i
____________________ > translocation transcription Pro-inflammatory Genes
releases
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Lariciresinol's inhibition of the NF-kB pathway.

TGF-p Signaling Pathway

Lariciresinol has been shown to regulate the TGF-3 signaling pathway, which is involved in cell

growth, differentiation, and apoptosis.
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Modulation of the TGF-f3 signaling pathway by Lariciresinol.

Insulin Signaling Pathway

Lariciresinol enhances insulin signaling, which is crucial for glucose homeostasis. This
mechanism contributes to its antidiabetic effects.
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Lariciresinol

Seed cancer cells in 96-well plates

:

Treat cells with varying concentrations of Lariciresinol Acetate

:

Incubate for a specified period (e.g., 48 hours)

:

Add MTT reagent to each well

:

Incubate to allow for formazan crystal formation

:

Solubilize formazan crystals with DMSO or other solvent

:

Measure absorbance at ~570 nm

:

Calculate cell viability and 1C50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lariciresinol Acetate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594601+#lariciresinol-acetate-as-a-lignan-
derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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